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Compound of Interest

Compound Name: GNE-490

Cat. No.: B15541883 Get Quote

GNE-490 Technical Support Center
Welcome to the technical support center for GNE-490. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of GNE-490.

Frequently Asked Questions (FAQs)
Q1: What is GNE-490 and what is its mechanism of action?

A1: GNE-490 is a potent and highly selective pan-PI3K (Phosphoinositide 3-kinase) inhibitor.[1]

[2][3] It is designed to be selective for PI3K isoforms (PI3Kα, PI3Kβ, PI3Kδ, and PI3Kγ) with

significantly less activity against mTOR (mammalian target of rapamycin), making it a useful

tool for studying PI3K-specific cellular events.[1][2][3] GNE-490 acts as an ATP-competitive

inhibitor of class I PI3K enzymes, which are critical components of the PI3K/AKT/mTOR

signaling pathway.[4][5] This pathway is frequently dysregulated in cancer and plays a key role

in cell growth, proliferation, and survival.[5][6]

Q2: What are the primary applications of GNE-490 in research?

A2: GNE-490 is primarily used in cancer research to probe the function of the PI3K pathway. It

has been shown to have antiproliferative activity against cancer cells and efficacy in xenograft

models.[1][4] Its high selectivity for PI3K over mTOR allows researchers to dissect the specific

roles of PI3K in cellular processes, separate from mTOR-mediated effects.[2][3]

Q3: What are the physical and chemical properties of GNE-490?
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A3: GNE-490 is a solid, white to off-white compound.[1] Its molecular formula is

C18H22N6O2S, with a molecular weight of approximately 386.47 g/mol .[1][7]

Troubleshooting Guide: Solubility Issues
Q4: I am having trouble dissolving GNE-490. What is the recommended solvent?

A4: The most recommended solvent for GNE-490 is Dimethyl Sulfoxide (DMSO).[1][2][3] It is

reported to be soluble in DMSO at concentrations of 10 mM or even up to 100 mg/mL

(approximately 259 mM).[1][4] For best results, use newly opened, anhydrous DMSO, as

hygroscopic (water-absorbed) DMSO can significantly reduce the solubility of the compound.[1]

Q5: My GNE-490 is not dissolving completely in DMSO, or it's precipitating out of solution.

What should I do?

A5: If you are experiencing issues, consider the following steps:

Check DMSO Quality: Ensure you are using high-purity, anhydrous DMSO.[1] Old or

improperly stored DMSO can absorb moisture, which negatively impacts solubility.

Gentle Warming: Gently warm the solution to 37°C and vortex or sonicate briefly. This can

help facilitate dissolution. Avoid excessive heat, which could degrade the compound.

Prepare Fresh Solutions: It is best practice to prepare stock solutions fresh for each

experiment. If you must store them, do so under the recommended conditions.

Q6: Can I dissolve GNE-490 in aqueous buffers like PBS or in cell culture media?

A6: GNE-490, like many kinase inhibitors, is expected to have very poor water solubility.[8][9]

Direct dissolution in aqueous buffers is not recommended. To prepare a working solution for

cell-based assays, first, create a high-concentration stock solution in 100% DMSO. Then, dilute

this stock solution into your aqueous buffer or cell culture medium. Ensure the final

concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced toxicity.

Rapid precipitation can occur if the DMSO stock is diluted too quickly or into a solution where

the compound is not soluble; dilute serially and mix thoroughly at each step.

Q7: How should I store GNE-490 stock solutions?
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A7: Once prepared in DMSO, aliquot the stock solution into single-use vials to prevent

degradation from repeated freeze-thaw cycles.[1] Store these aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Always protect

the solutions from light.[1]

Data Presentation
Table 1: GNE-490 Solubility Data

Solvent
Reported
Concentration

Molar Equivalent Source

DMSO ≥ 100 mg/mL ~259 mM [1]

DMSO 10 mM 10 mM [4]

Note: "≥" indicates that the saturation point was not reached at this concentration.

Table 2: GNE-490 Inhibitory Activity (IC50)
Target IC50 (nM) Source

PI3Kα 3.5 [1][4]

PI3Kβ 25 [1][4]

PI3Kδ 5.2 [1]

PI3Kγ 15 [1][4]

mTOR 750 [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GNE-490 Stock Solution in DMSO

Materials:

GNE-490 solid compound (MW: 386.47 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Procedure:

Weigh out 1 mg of GNE-490 solid.

To prepare a 10 mM stock, you will need to add a specific volume of DMSO. Calculate the

required volume using the formula: Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol

)) * (1 / Concentration (mol/L)) * 1,000,000 Volume (µL) = (1 mg / 386.47 g/mol ) * (1 /

0.010 mol/L) * 1,000,000 = 258.75 µL

Add 258.75 µL of anhydrous DMSO to the vial containing 1 mg of GNE-490.

Vortex thoroughly until the solid is completely dissolved. Gentle warming (37°C) or brief

sonication may be used to aid dissolution if necessary.

Aliquot the solution into single-use tubes for storage at -20°C or -80°C, protected from

light.

Visualizations
Diagram 1: GNE-490 Solubility Troubleshooting
Workflow
This diagram outlines the logical steps to troubleshoot common solubility issues with GNE-490.
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Start: Prepare GNE-490 Solution

Does the compound dissolve completely in anhydrous DMSO?

Success: Solution Ready
Aliquot and store at -20°C or -80°C

Yes

Troubleshooting Steps

No

Use fresh, anhydrous DMSO

Gently warm to 37°C and/or sonicate

Does the compound dissolve now?

Yes

Issue Persists:
- Verify compound purity

- Contact supplier's technical support

No

Click to download full resolution via product page

Caption: A flowchart for troubleshooting GNE-490 solubility issues.

Diagram 2: Simplified PI3K/AKT Signaling Pathway
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This diagram shows the position of PI3K in its signaling cascade and indicates where GNE-490
exerts its inhibitory effect.
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Caption: GNE-490 inhibits the PI3K enzyme in the signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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